(Z)-ethyl 2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate

• IUPAC Name: ethyl 2-[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C22H29N3O5S2/c1-6-30-21(27)19-16(4)24(5)22(31-19)23-20(26)17-7-9-18(10-8-17)32(28,29)25-12-14(2)11-15(3)13-25/h7-10,14-15H,6,11-13H2,1-5H3
• InChI Key: AYJUCTJMDCQRAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CC(CC(C3)C)C)S1)C)C
• Molecular Formula: C22H29N3O5S2
• Molecular Weight: 479.6 g/mol
• CAS No.: 393838-99-8

Description

(Z)-ethyl 2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate is a useful research compound. Its molecular formula is C22H29N3O5S2 and its molecular weight is 479.61. The purity is usually 95%.
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Scientific Research Applications

Molecular Rearrangements and Synthesis Applications

Molecular Rearrangements

Studies on molecular rearrangements, such as those involving 1-substituted-4-iminomethyl-1,2,3-triazoles, highlight the significance of electronic properties in determining equilibrium positions. These rearrangements have applications in synthesizing specific carbaldehydes, demonstrating the potential for complex molecular synthesis and modification using similar compounds (L'abbé et al., 1990).

Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives

The creation of complex molecules through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives in specific conditions suggests a pathway for synthesizing diverse chemical entities, highlighting the versatility of thiazole derivatives in chemical synthesis (Mohamed, 2021).

Fluorescent Molecular Probes Development

Fluorescent Molecular Probes

The development of fluorescent molecular probes using diphenyloxazoles with specific group substitutions illustrates the utility of sulfonyl and amino groups in creating sensitive and versatile probes for biological research. These probes can be used to study various biological events and processes, indicating the potential for compounds with similar functionalities to be used in developing new probes (Diwu et al., 1997).

Heterocyclic Compound Synthesis

Heterocyclic Compounds Synthesis

The synthesis of 2-amino-4-imino-4,5-dihydrothiazoles from N-sulfonyl-α-chloroamidines and thiourea showcases the potential for creating various heterocyclic compounds through specific reactions. This process can lead to the development of novel compounds with applications in medicinal chemistry and drug discovery (Abdelaal & Bauer, 1988).